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Compound of Interest

Compound Name: Deltamycin A1

Cat. No.: B15562349 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Deltamycin A1 is a macrolide antibiotic produced by the bacterium Streptomyces deltae.

Macrolides are a class of antibiotics known for their efficacy against Gram-positive bacteria and

certain Gram-negative organisms. While specific research on Deltamycin A1 in veterinary

medicine is limited in publicly available literature, this document provides a framework for its

potential applications and outlines generalized experimental protocols based on the known

characteristics of macrolide antibiotics. A patent has indicated its potential utility against various

Gram-positive bacteria and mycoplasmas in veterinary practice, including its use as a growth-

promoting feed additive.[1]
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Property Value

Chemical Formula C39H61NO16

Molecular Weight 799.90 g/mol

Class Macrolide Antibiotic

Source Streptomyces deltae

Appearance Powder

Solubility Soluble in Methanol, Toluene

Mechanism of Action
Like other macrolide antibiotics, Deltamycin A1 is presumed to exert its antibacterial effect by

inhibiting protein synthesis in susceptible bacteria. It is believed to bind to the 50S subunit of

the bacterial ribosome, which interferes with the translocation of peptides, ultimately halting

bacterial growth. This mechanism of action is primarily bacteriostatic, but at higher

concentrations, it can be bactericidal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pharmacokinetics of Tylvalosin Following Intravenous or Oral Administration at Different
Doses in Broiler Chickens - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application of Deltamycin A1 in Veterinary Medicine
Research: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562349#application-of-deltamycin-a1-in-
veterinary-medicine-research]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15562349?utm_src=pdf-body-img
https://www.benchchem.com/product/b15562349?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11861990/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11861990/
https://www.benchchem.com/product/b15562349#application-of-deltamycin-a1-in-veterinary-medicine-research
https://www.benchchem.com/product/b15562349#application-of-deltamycin-a1-in-veterinary-medicine-research
https://www.benchchem.com/product/b15562349#application-of-deltamycin-a1-in-veterinary-medicine-research
https://www.benchchem.com/product/b15562349#application-of-deltamycin-a1-in-veterinary-medicine-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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